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Compound of Interest

Compound Name: 3-Methyl-4-phenylbutan-2-one

Cat. No.: B1583293

An In-depth Technical Guide to 3-Methyl-4-phenylbutan-2-one: Molecular Structure and
Weight

Compound Identification and Overview

3-Methyl-4-phenylbutan-2-one is a ketone derivative that serves as a valuable intermediate in
various fields, including medicine and the chemical industry.[1] Its proper identification and
characterization are paramount for its application in further synthetic processes. This guide
provides a detailed examination of its molecular structure and the analytical methodologies
required for its unambiguous confirmation.

The compound is systematically named 3-methyl-4-phenylbutan-2-one according to IUPAC
nomenclature.[2][3] It is also commonly referred to as 3-Methyl-4-phenyl-2-butanone.[3][4] For
precise identification in databases and regulatory documents, its CAS Registry Number is
2550-27-8.[1][2][3][4]1[5]
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Identifier Value Source
IUPAC Name 3-methyl-4-phenylbutan-2-one [2][3]
CAS Number 2550-27-8 [21[3][4]
Molecular Formula C11H140 [21[3][41[5]
Canonical SMILES CC(CC1=CC=CC=C1)C(=0)C  [2][3]
InChi Key YEHRTTZJTORGJL- e

UHFFFAOYSA-N

Molecular Structure and Physicochemical
Properties

The structure of 3-Methyl-4-phenylbutan-2-one consists of a four-carbon butanone backbone.
A methyl group is attached at the C3 position, and a phenyl group is linked to the C4 position
via a methylene bridge. This arrangement results in a chiral center at the C3 carbon.

Structural Diagram

The 2D molecular structure, highlighting its key functional groups, can be visualized as follows:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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